Cas no 21012-21-5 (1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI))

• Product Name: 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI)
• CAS No: 21012-21-5
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 5256728
• Update Time: 2025-06-30

1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• (2s)-2-{[(tert-butoxy)carbonyl]amino}-3-(1h-pyrazol-3-yl)propanoic acid
• rac-(2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(1H-pyrazol-3-yl)propanoic acid
• 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI)

• Inchi： 1S/C11H17N3O4/c1-11(2,3)18-10(17)13-8(9(15)16)6-7-4-5-12-14-7/h4-5,8H,6H2,1-3H3,(H,12,14)(H,13,17)(H,15,16)/t8-/m0/s1
• InChI Key： UMXPSJKQFGBTLO-QMMMGPOBSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=CC=NN1)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 314
• XLogP3: 0.8
• Topological Polar Surface Area: 104

Additional information on 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI)

Recent Advances in the Study of 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI) (CAS: 21012-21-5)

The compound 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI) (CAS: 21012-21-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrazole derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have highlighted its potential as a building block for novel drug candidates, owing to its unique structural features and versatile reactivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of this compound as a precursor for the development of selective kinase inhibitors. The study demonstrated that the (S)-enantiomer of the compound exhibits superior binding affinity to specific kinase domains compared to its (R)-counterpart. This enantioselectivity was attributed to the optimal spatial orientation of the tert-butoxycarbonyl (Boc) protected amino group, which facilitates hydrogen bonding with key residues in the kinase active site.

Another groundbreaking study, published in Bioorganic & Medicinal Chemistry Letters, investigated the compound's role in the synthesis of prostaglandin analogs. The researchers successfully utilized 21012-21-5 as a chiral scaffold to construct prostaglandin-like structures with enhanced stability and bioavailability. These analogs showed promising anti-inflammatory activity in preclinical models, suggesting potential applications in the treatment of chronic inflammatory diseases.

Recent advancements in synthetic methodologies have also focused on improving the efficiency of producing 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI). A 2024 paper in Organic Process Research & Development described a novel catalytic asymmetric synthesis route that achieves >99% enantiomeric excess (ee) with significantly reduced production costs. This development is expected to facilitate larger-scale production and broader application of the compound in drug discovery programs.

From a mechanistic perspective, computational studies have provided deeper insights into the compound's interactions with biological targets. Molecular dynamics simulations revealed that the pyrazole ring system contributes to favorable π-π stacking interactions, while the propanoic acid moiety enhances solubility and pharmacokinetic properties. These findings are guiding the design of next-generation derivatives with optimized therapeutic profiles.

In conclusion, the growing body of research on 1H-Pyrazole-3-propanoic acid, α-[[(1,1-dimethylethoxy)carbonyl]amino]-, (S)- (9CI) (CAS: 21012-21-5) underscores its importance as a versatile chiral building block in medicinal chemistry. Its applications span from kinase inhibitors to prostaglandin analogs, with ongoing research exploring its potential in other therapeutic areas. The recent improvements in synthetic accessibility further enhance its value to the pharmaceutical industry, positioning it as a compound of significant interest for future drug development efforts.